Cas no 87339-67-1 (3-Methyl-3',4',5,7-tetrahydroxyflavone)

3-Methyl-3',4',5,7-tetrahydroxyflavone structure
87339-67-1 structure
Product Name:3-Methyl-3',4',5,7-tetrahydroxyflavone
CAS No:87339-67-1
MF:C16H12O6
MW:300.262885093689
CID:657313
Update Time:2024-03-01

3-Methyl-3',4',5,7-tetrahydroxyflavone Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-methyl-
    • 3-C-methylluteolin
    • 3-methyl-3',4',5,7-tetrahydroxyflavone
    • querticin
    • methyl-luteolin
    • 3-methylluteolin
    • 3',4',5,7-Tetrahydroxy-3-methylflavone
    • ST50331677
    • Q27144894
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-methylchromen-4-one
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-methyl-4H-chromen-4-one
    • 3-Methyl-3',4',5,7-tetrahydroxyflavone
    • Inchi: 1S/C16H12O6/c1-7-15(21)14-12(20)5-9(17)6-13(14)22-16(7)8-2-3-10(18)11(19)4-8/h2-6,17-20H,1H3
    • InChI Key: RQJGBVDTAFXEIJ-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C(C(C)=C1C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 487
  • XLogP3: 2.1
  • Topological Polar Surface Area: 107
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